Cas no 2680532-81-2 (3-Bromo-1,1-difluorocycloheptane)

3-Bromo-1,1-difluorocycloheptane is a halogenated cycloheptane derivative featuring both bromine and fluorine substituents, making it a versatile intermediate in organic synthesis. The presence of bromine enables nucleophilic substitution reactions, while the difluoromethyl group enhances stability and influences electronic properties, making it useful in medicinal chemistry and agrochemical research. Its cycloheptane backbone provides a rigid yet flexible scaffold for constructing complex molecules. This compound is particularly valuable in the development of fluorinated pharmaceuticals and specialty materials due to its ability to modulate lipophilicity and metabolic stability. High purity grades ensure consistent performance in synthetic applications.

3-Bromo-1,1-difluorocycloheptane structure

2680532-81-2 structure

Product Name:3-Bromo-1,1-difluorocycloheptane

CAS No:2680532-81-2

MF:C₇H₁₁BrF₂

MW:213.063048601151

MDL:MFCD34185887

CID:5666027

PubChem ID:165940747

Update Time:2025-06-07

3-Bromo-1,1-difluorocycloheptane Chemical and Physical Properties

Names and Identifiers

- 2680532-81-2
- 3-bromo-1,1-difluorocycloheptane
- EN300-27750818
- Cycloheptane, 3-bromo-1,1-difluoro-
- 3-Bromo-1,1-difluorocycloheptane
- MDL： MFCD34185887
- Inchi： 1S/C7H11BrF2/c8-6-3-1-2-4-7(9,10)5-6/h6H,1-5H2
- InChI Key： JGPBTNZMEHDJGR-UHFFFAOYSA-N
- SMILES： BrC1CCCCC(C1)(F)F

Computed Properties

Exact Mass: 212.00122g/mol
Monoisotopic Mass: 212.00122g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.41±0.1 g/cm3(Predicted)
Boiling Point: 190.9±40.0 °C(Predicted)

3-Bromo-1,1-difluorocycloheptane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
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Enamine	EN300-27750818-10.0g	3-bromo-1,1-difluorocycloheptane	2680532-81-2	95.0%	10.0g	$5283.0	2025-03-19
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